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Compound of Interest

Compound Name: Aromin

CAS No.: 273199-68-1

Cat. No.: B12788068

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aromin-A is a naturally occurring compound classified as an Annonaceous acetogenin.[1] It

was first isolated from the stems of Annona cherimola, a plant species known for producing a

variety of bioactive molecules.[1] Structurally, Aromin-A is characterized as a non-adjacent,

bis-tetrahydrofuran (THF) ring acetogenin.[1] Annonaceous acetogenins, as a class of lipophilic

polyketides, are recognized for their significant biological activities, most notably their potent

antitumor properties.[2] This document provides a comprehensive overview of the known

physicochemical properties, experimental protocols for its isolation and characterization, and

insights into its potential mechanisms of action.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Aromin-A are not extensively

available in the public domain. The information presented below is a combination of data from

chemical databases and general properties of the Annonaceous acetogenin class.
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Table 1: General and Computed Physicochemical Properties of Aromin-A
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Property Value Data Source

Molecular Formula C₃₅H₆₀O₇ PubChem

Molecular Weight 592.8 g/mol PubChem

IUPAC Name

(2S)-4-[[(2R,5R)-5-[(8R)-8-

hydroxy-8-[(2R,5R)-5-[(1S)-1-

hydroxytridecyl]oxolan-2-yl]-2-

oxooctyl]oxolan-2-yl]methyl]-2-

methyl-2H-furan-5-one

PubChem

SMILES

CCCCCCCCCCCC--INVALID-

LINK----INVALID-LINK--

C[C@H]2CC--INVALID-LINK--

CC3=C--INVALID-LINK--

C)O">C@@HO

PubChem

Physical Description

Likely a waxy solid at room

temperature, based on the

general description of

Annonaceous acetogenins.[2]

Inferred

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and chloroform, and

poorly soluble in water due to

its lipophilic nature.[2]

Inferred

Melting Point
Not experimentally determined

in the available literature.
Data Not Available

Boiling Point
Not experimentally determined

in the available literature.
Data Not Available

pKa
Not experimentally determined

in the available literature.
Data Not Available

3D Conformer

Generation of a 3D conformer

is disallowed due to the

molecule's high flexibility.

PubChem
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Experimental Protocols
A detailed, step-by-step protocol for the isolation and characterization of Aromin-A is not

available in the reviewed literature. However, based on the initial report of its discovery and

general methods for isolating Annonaceous acetogenins, a generalized experimental workflow

can be outlined.[1]

Generalized Protocol for Isolation and Purification
This protocol is a composite representation of methods used for the isolation of acetogenins

from Annona species.

Extraction:

Air-dried and powdered stems of Annona cherimola are subjected to extraction with

methanol (MeOH) at room temperature.

The resulting methanolic extract is then concentrated under reduced pressure to yield a

crude extract.

Fractionation:

The crude extract is subjected to solvent-solvent partitioning to separate compounds

based on polarity. A common method involves partitioning between methanol-water and n-

hexane, followed by partitioning of the aqueous phase with chloroform or ethyl acetate.

The bioactive fractions, typically the less polar ones, are selected for further purification.

Chromatographic Purification:

The selected fraction is subjected to column chromatography (CC) over silica gel.

A gradient elution system is employed, starting with a non-polar solvent (e.g., n-hexane)

and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate,

acetone, or methanol).

Fractions are collected and monitored by thin-layer chromatography (TLC).
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Fractions containing compounds with similar TLC profiles are combined.

Final Purification:

Further purification of the combined fractions is achieved through preparative layer

chromatography (PLC) or high-performance liquid chromatography (HPLC) to isolate the

pure Aromin-A.

Structural Elucidation
The structure of the isolated Aromin-A is determined using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and chemical environment of protons in the

molecule.

¹³C NMR: Provides information on the number and chemical environment of carbon atoms.

2D NMR (e.g., COSY, HSQC, HMBC): Used to establish the connectivity between protons

and carbons, allowing for the complete assignment of the molecular structure.

The following diagram illustrates a generalized workflow for the isolation and characterization of

Aromin-A.
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Generalized workflow for the isolation and characterization of Aromin-A.
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Mechanism of Action and Signaling Pathways
While specific studies on the signaling pathways directly modulated by Aromin-A are limited,

the mechanism of action can be inferred from the extensive research on Annonaceous

acetogenins as a class.

Inhibition of Mitochondrial Complex I
The primary and most well-documented mechanism of action for Annonaceous acetogenins is

the potent inhibition of the mitochondrial complex I (NADH:ubiquinone oxidoreductase).[3][4]

This enzyme is a critical component of the electron transport chain, responsible for ATP

production.

Action: Acetogenins bind to complex I, blocking the transfer of electrons from NADH to

ubiquinone.

Consequence: This inhibition disrupts the electron transport chain, leading to a decrease in

ATP synthesis and an increase in the production of reactive oxygen species (ROS). Cancer

cells, with their high energy demands, are particularly vulnerable to this disruption, leading to

apoptosis (programmed cell death).

The following diagram illustrates the inhibition of mitochondrial complex I by Annonaceous

acetogenins.
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Inhibition of mitochondrial complex I by Annonaceous acetogenins like Aromin-A.

Cell Cycle Arrest
Studies on other Annonaceous acetogenins have demonstrated their ability to induce cell cycle

arrest, primarily at the G1 phase.[5][6][7] This prevents cancer cells from progressing through

the cell cycle and proliferating.

Action: Acetogenins can modulate the expression of key cell cycle regulatory proteins.

Consequence: This leads to a halt in the cell cycle, inhibiting tumor growth.
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Modulation of Signaling Pathways
There is emerging evidence that Annonaceous acetogenins may also affect other signaling

pathways involved in cancer progression, such as the Notch signaling pathway.[6][8]

Upregulation of Notch2 by acetogenins has been shown to contribute to growth inhibition in

gastric cancer cells.[6][8]

The diagram below outlines the potential effects of Annonaceous acetogenins on cell cycle and

signaling.
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Potential effects of Annonaceous acetogenins on cell cycle and Notch signaling.

Conclusion
Aromin-A, an Annonaceous acetogenin from Annona cherimola, represents a promising

natural product with potential applications in drug development, particularly in oncology. While

its fundamental physicochemical properties have been established through computational

methods, a comprehensive experimental characterization is still lacking. The primary

mechanism of its potent bioactivity is attributed to the inhibition of mitochondrial complex I, a

hallmark of this class of compounds. Further research is warranted to fully elucidate the

specific biological activities of Aromin-A, its detailed mechanism of action, and its therapeutic

potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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